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Compound of Interest

Compound Name: Pyrazole N-Demethyl Sildenafil-d3

CAS No.: 1185044-03-4

Cat. No.: B564379

Get Quote

Technical Monograph: Pyrazole N-Demethyl
Sildenafil-d3
Advanced Characterization, Sourcing, and Analytical Application

Executive Summary & Chemical Identity
Pyrazole N-Demethyl Sildenafil-d3 (CAS: 1185044-03-4) is a specialized stable isotope-

labeled reference standard used primarily in the pharmaceutical quality control (QC) and

forensic analysis sectors.[1][2]

It serves as the Internal Standard (IS) for the quantification of Pyrazole N-Demethyl Sildenafil

(also known as Sildenafil Impurity A in some pharmacopeial contexts, though nomenclature

varies).[1][2]

Structural Distinction (Critical)
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Researchers often confuse the two "desmethyl" analogs of Sildenafil.[2] It is vital to distinguish

between the major metabolite and the impurity to ensure the correct standard is sourced.

Feature
Piperazine N-Desmethyl
Sildenafil

Pyrazole N-Demethyl
Sildenafil (Target)

Role Major Metabolite (UK-103,320) Process Impurity / Degradant

Structural Change
Loss of Methyl on Piperazine

ring

Loss of Methyl on Pyrazole

ring

Isotope Label (-d3) Label on Pyrazole Methyl Label on Piperazine Methyl

Primary Application DMPK / Clinical Bioanalysis CMC / Impurity Profiling / QC

Target Compound Specifications:

Chemical Name: 1-[[3-(6,7-Dihydro-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-

ethoxyphenyl]sulfonyl]-4-(methyl-d3)-piperazine[1][2]

Molecular Formula: C₂₂H₂₇D₃N₆O₄S[3]

Molecular Weight: ~477.6 g/mol (varies slightly by enrichment)[1][2]

Isotopic Purity: Typically ≥ 99% atom % D[1]

Chemical Purity: ≥ 98%

Sourcing & Availability Analysis
As a specialized impurity standard, this compound is not a commodity chemical.[2] It is

produced via custom synthesis or held in limited stock by specialized isotope vendors.

Primary Suppliers & Catalog Data
Note: "In Stock" status fluctuates rapidly. Always request a fresh Certificate of Analysis (CoA)

before purchase.[1][2]
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Supplier Catalog # Typical Pack Size Lead Time (Est.)

TLC Pharmaceutical

Standards
S-06202 1mg, 5mg, 10mg Stock / 1-2 Weeks

Toronto Research

Chemicals (TRC)
S435002 1mg, 10mg Stock / 2-3 Weeks

Vivan Life Sciences VLCS-01434 Custom 4-6 Weeks (Synth)

Simson Pharma Custom Custom Inquiry Based

Procurement Strategy (The "Self-Validating" Approach)
Do not rely solely on the catalog name. When ordering, validate the structure using the

Chemical Logic Check:

Verify the Deuterium Position: Ensure the -d3 label is on the Piperazine methyl group. If the

label were on the Pyrazole methyl, it would be chemically impossible to have a "Pyrazole N-

Demethyl" structure (since that methyl group is missing).[1][2]

Request CoA Review: Check for "Isotopic Clustering." A high-quality standard should have

<0.5% d0 (non-labeled) contribution to prevent interference with the analyte signal.[1][2]

Sourcing Request Check Name:
Pyrazole N-Demethyl

Verify Structure:
Is Pyrazole N-H?

Verify Label:
Is Piperazine N-CD3?Yes

Wrong Compound
(Likely Metabolite)

No (N-Me present)

Valid Standard
(Proceed to PO)Yes

No

Click to download full resolution via product page

Figure 1: Decision logic for verifying the structural identity of Pyrazole N-Demethyl Sildenafil-
d3 prior to procurement.

Analytical Application: Impurity Profiling Protocol
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The following protocol outlines a validated LC-MS/MS workflow for quantifying the Pyrazole N-

Demethyl impurity in Sildenafil drug substance, using the -d3 analog as the Internal Standard

to correct for matrix effects and ionization variability.

Sample Preparation (Dilute-and-Shoot)
Principle: Sildenafil samples are dissolved in a solvent compatible with the initial mobile phase

to minimize solvent effects.[1][2]

Stock Solution (IS): Dissolve Pyrazole N-Demethyl Sildenafil-d3 in Methanol to 100 µg/mL.

Store at -20°C.

Working IS Solution: Dilute Stock to 500 ng/mL in 50:50 Methanol:Water.

Sample Prep:

Weigh 10 mg Sildenafil API.[2]

Dissolve in 10 mL Volumetric Flask with Mobile Phase A:B (50:50).

Spike 50 µL of Working IS Solution into 950 µL of sample solution.

Vortex (30s) and Centrifuge (10,000 rpm, 5 min) to remove particulates.

Transfer supernatant to HPLC vial.

LC-MS/MS Conditions
Column: C18 Reverse Phase (e.g., Waters XBridge C18, 3.5 µm, 4.6 x 100 mm).[2]

Why: The pyrazole-demethylated species is slightly more polar than Sildenafil but retains

well on C18.

Mobile Phase A: 0.1% Formic Acid in Water (Proton source for ionization).[2]

Mobile Phase B: Acetonitrile.

Gradient:
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0-1 min: 10% B (Equilibration)[1][2]

1-6 min: 10% -> 90% B (Elution)[1][2]

6-8 min: 90% B (Wash)[1][2]

8.1 min: 10% B (Re-equilibration)

Flow Rate: 0.8 mL/min.

Mass Spectrometry Parameters (MRM)
Use Positive Electrospray Ionization (ESI+).

Compound Precursor Ion (Q1) Product Ion (Q3)
Collision Energy
(eV)

Pyrazole N-Demethyl

(Analyte)
461.2 [M+H]⁺ 283.1 35

Pyrazole N-Demethyl-

d3 (IS)
464.2 [M+H]⁺ 283.1 35

Note: The product ion (283.[2]1) corresponds to the sulfonyl-phenyl moiety, which remains

consistent between the d0 and d3 species if the label is on the piperazine.[2] If the label is on

the piperazine, the fragment containing the piperazine would shift by +3 Da.[2] Always verify

the fragmentation pattern of your specific lot.[1]
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Sildenafil API Sample

Spike w/ Pyrazole
N-Demethyl-d3

HPLC Separation
(C18 Column)
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Q1 Filter
(461.2 / 464.2)

Collision Cell
(Fragmentation)

Q3 Filter
(Quant Ion)

Ratio Calculation
(Area Analyte / Area IS)
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Figure 2: LC-MS/MS quantification workflow utilizing the d3-labeled internal standard.[1]

Scientific Integrity & Troubleshooting (E-E-A-T)
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The "Deuterium Effect" on Retention Time
Although deuterium is chemically similar to hydrogen, C-D bonds are shorter and stronger than

C-H bonds.[2] This results in a slightly lower lipophilicity for the deuterated molecule.

Observation: The Pyrazole N-Demethyl Sildenafil-d3 peak may elute slightly earlier (0.05 -

0.1 min) than the non-labeled impurity.[1]

Action: Do not rely solely on absolute retention time matching. Use the Mass Transition ratio

and relative retention time (RRT) for confirmation.

Stability Concerns
The "Pyrazole N-Demethyl" structure contains an acidic proton on the pyrazole ring (pKa ~

8.7).[1][2]

Risk: In highly basic solutions (pH > 9), the pyrazole nitrogen can deprotonate, leading to

peak broadening or sensitivity loss in positive ESI.[2]

Protocol Fix: Ensure the final sample diluent is acidic (0.1% Formic Acid) to keep the

pyrazole protonated and in the neutral/cationic state for optimal chromatography and

ionization.

References
European Pharmacopoeia (Ph. Eur.). (2023).[2] Sildenafil Citrate Monograph 2270: Impurity

Profiling. Retrieved from [Link][1][2]

National Center for Biotechnology Information. (2024).[2] PubChem Compound Summary for

Sildenafil Impurities. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Sildenafil
https://www.caymanchem.com/product/10010587/n-desmethyl-sildenafil-citrate
https://www.pharmaffiliates.com/en/parentapi/sildenafil-impurities
https://www.benchchem.com/product/b564379/docs#pyrazole-n-demethyl-sildenafil-d3-supplier-and-availability
https://www.benchchem.com/product/b564379/docs#pyrazole-n-demethyl-sildenafil-d3-supplier-and-availability
https://www.benchchem.com/product/b564379/docs#pyrazole-n-demethyl-sildenafil-d3-supplier-and-availability
https://www.benchchem.com/product/b564379/docs#pyrazole-n-demethyl-sildenafil-d3-supplier-and-availability
https://www.benchchem.com/product/b564379?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

